2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide

• IUPAC Name: 2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide
• InChI: InChI=1S/C13H18BrNO2/c1-8(2)12(14)13(16)15-10-6-5-9(3)7-11(10)17-4/h5-8,12H,1-4H3,(H,15,16)
• InChI Key: ZSIMIPWJMVPMHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(C(C)C)Br)OC
• Molecular Formula: C13H18BrNO2
• Molecular Weight: 300.19 g/mol
• CAS No.: 391220-28-3

Description

2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide is a useful research compound. Its molecular formula is C13H18BrNO2 and its molecular weight is 300.196. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Applications

A Practical Synthesis of 2-Bromo-6-methoxynaphthalene This study details a synthesis method for 2-bromo-6-methoxynaphthalene, an intermediate in producing non-steroidal anti-inflammatory agents. Such synthetic methodologies could be relevant for the synthesis of "2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide," showcasing the importance of bromination and methoxylation in medicinal chemistry and organic synthesis (Wei-Ming Xu & Hong-Qiang He, 2010).

Application of Ionic Liquid Halide Nucleophilicity for the Cleavage of Ethers This research demonstrates using ionic liquid halide nucleophilicity for regenerating phenols from ethers, a process that could potentially be applied in modifying structures similar to "this compound" for varied applications, including pharmaceuticals and materials science (Shanthaveerappa K. Boovanahalli, Dong Wook Kim, & D. Chi, 2004).

Biological and Pharmacological Applications

Bromophenol Derivatives from the Red Alga Rhodomela confervoides Bromophenol derivatives exhibit moderate antibacterial activity, suggesting that structurally similar compounds like "this compound" might have potential in developing new antimicrobial agents or studying marine natural products' bioactivity (N. Xu et al., 2003).

Synthesis, Crystal Structure and Biological Activity Screening of Novel N-(α-Bromoacyl)-α-amino Esters Containing Valyl Moiety This study explores the synthesis and biological activity of N-(α-bromoacyl)-α-amino esters, indicating the potential for designing novel compounds with specific biological activities. Research in this direction could inform the development of derivatives of "this compound" for various biomedical applications (D. Yancheva et al., 2015).